Cas no 401892-80-6 (3-(Pentafluorosulfanyl)benzaldehyde)

3-(Pentafluorosulfanyl)benzaldehyde structure
401892-80-6 structure
Product Name:3-(Pentafluorosulfanyl)benzaldehyde
CAS No:401892-80-6
MF:C7H5F5OS
MW:232.171018362045
MDL:MFCD03788517
CID:892696
PubChem ID:2779205
Update Time:2025-04-19

3-(Pentafluorosulfanyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(PENTAFLUOROTHIO)BENZALDEHYDE
    • 3-(PENTAFLUOROSULFANYL)BENZALDEHYDE
    • 3-(pentafluoro-λ<sup>6</sup>-sulfanyl)benzaldehyde
    • AC1MCV0E
    • AG-B-94296
    • CTK7H9941
    • PubChem8517
    • SBB052172
    • AKOS005254389
    • 3-(Pentafluorosulfur)benzaldehyde
    • 3-Formylphenylsulphur pentafluoride
    • STL557810
    • 3-(pentafluoro-
    • BRA89280
    • Sulfur, pentafluoro(3-formylphenyl)-, (OC-6-21)-
    • PS-11422
    • 401892-80-6
    • SCHEMBL14320530
    • EN300-399640
    • MFCD03788517
    • E6-sulfanyl)benzaldehyde
    • Z1269237520
    • BBL103999
    • 3-Sulphurpentafluorobenzaldehyde
    • SY227923
    • DB-228395
    • 3-(pentafluoro-lambda~6~-sulfanyl)benzaldehyde
    • 3-(pentafluoro-lambda6-sulfanyl)benzaldehyde
    • DTXSID30381319
    • 3-(PENTAFLUORO-L6-SULFANYL)BENZALDEHYDE
    • AT25755
    • CS-0029997
    • 3-(PENTAFLUORO-??-SULFANYL)BENZALDEHYDE
    • 3-(Pentafluorosulfanyl)benzaldehyde
    • MDL: MFCD03788517
    • Inchi: 1S/C7H5F5OS/c8-14(9,10,11,12)7-3-1-2-6(4-7)5-13/h1-5H
    • InChI Key: APFMXGBPENUHDD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=O)C=1)(F)(F)(F)(F)F

Computed Properties

  • Exact Mass: 231.99812676g/mol
  • Monoisotopic Mass: 231.99812676g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 18.1Ų

Experimental Properties

  • Sensitiveness: Air Sensitive

3-(Pentafluorosulfanyl)benzaldehyde Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

3-(Pentafluorosulfanyl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
065154-5g
3-(Pentafluorosulfanyl)benzaldehyde
401892-80-6 99%
5g
£128.00 2022-03-01
Fluorochem
065154-25g
3-(Pentafluorosulfanyl)benzaldehyde
401892-80-6 99%
25g
£512.00 2022-03-01
TRC
P227378-50mg
3-(Pentafluorosulfanyl)benzaldehyde
401892-80-6
50mg
$ 50.00 2022-06-03
TRC
P227378-100mg
3-(Pentafluorosulfanyl)benzaldehyde
401892-80-6
100mg
$ 65.00 2022-06-03
TRC
P227378-500mg
3-(Pentafluorosulfanyl)benzaldehyde
401892-80-6
500mg
$ 95.00 2022-06-03
Chemenu
CM327791-5g
3-(pentafluoro-lambda6-sulfanyl)benzaldehyde
401892-80-6 95%+
5g
$406 2021-08-18
Apollo Scientific
PC0796-1g
3-(Pentafluorothio)benzaldehyde
401892-80-6 97%
1g
£200.00 2025-02-19
Apollo Scientific
PC0796-5g
3-(Pentafluorothio)benzaldehyde
401892-80-6 97%
5g
£795.00 2024-05-26
Chemenu
CM327791-5g
3-(pentafluoro-lambda6-sulfanyl)benzaldehyde
401892-80-6 95%+
5g
$406 2022-06-11
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H35195-1g
3-(Pentafluorothio)benzaldehyde, 97%
401892-80-6 97%
1g
¥1379.00 2023-03-16
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.